![molecular formula C8H6ClF3O2 B1425558 5-Chloro-2-(trifluoromethoxy)benzyl alcohol CAS No. 874821-52-0](/img/structure/B1425558.png)
5-Chloro-2-(trifluoromethoxy)benzyl alcohol
Overview
Description
5-Chloro-2-(trifluoromethoxy)benzyl alcohol is a chemical compound with the CAS Number: 874821-52-0 . It has a molecular weight of 226.58 . The IUPAC name for this compound is [5-chloro-2-(trifluoromethoxy)phenyl]methanol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H6ClF3O2/c9-6-1-2-7(5(3-6)4-13)14-8(10,11)12/h1-3,13H,4H2 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature .Scientific Research Applications
Benzyl Ethers Synthesis
5-Chloro-2-(trifluoromethoxy)benzyl alcohol is utilized in the synthesis of benzyl ethers. Poon and Dudley (2006) demonstrated the conversion of alcohols into benzyl ethers using a stable organic salt, which could be a related application for this compound in synthesizing benzyl ethers (Poon & Dudley, 2006).
O-Benzylating Reagent
Yamada et al. (2012) introduced a novel O-benzylating reagent, showcasing its application in benzylation reactions. This application may extend to this compound, highlighting its potential role in organic synthesis (Yamada et al., 2012).
Protection of Alcohols
The compound is also instrumental in the protection of alcohols. Poon et al. (2007) discussed the protection of alcohols using benzyl alcohol derivatives, an area where this compound might be applicable (Poon et al., 2007).
Synthesis of α-Trifluoromethyl α-Amino Acids
Burger et al. (2006) explored the synthesis of α-trifluoromethyl α-amino acids, where benzyl alcohols played a key role. This indicates the potential of this compound in similar synthetic pathways (Burger et al., 2006).
Aromatic Chlorination
The role of polyfluorinated alcohols in catalyzing electrophilic chlorination, as demonstrated by Ben-Daniel et al. (2003), suggests a possible application for this compound in similar catalytic processes (Ben-Daniel et al., 2003).
Safety and Hazards
This compound is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it’s recommended to wash with plenty of water . If skin or eye irritation persists, medical advice should be sought .
properties
IUPAC Name |
[5-chloro-2-(trifluoromethoxy)phenyl]methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClF3O2/c9-6-1-2-7(5(3-6)4-13)14-8(10,11)12/h1-3,13H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIVPVUAGDRWIBR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)CO)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClF3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.